Cas no 51469-51-3 (1-Nonen-3-one,1-(2,6-dichlorophenyl)-, (E)- (9CI))

1-Nonen-3-one,1-(2,6-dichlorophenyl)-, (E)- (9CI) structure
51469-51-3 structure
Product Name:1-Nonen-3-one,1-(2,6-dichlorophenyl)-, (E)- (9CI)
CAS No:51469-51-3
MF:C15H18Cl2O
MW:285.208822727203
CID:380655
PubChem ID:5377211
Update Time:2025-04-19

1-Nonen-3-one,1-(2,6-dichlorophenyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Nonen-3-one,1-(2,6-dichlorophenyl)-, (E)- (9CI)
    • (E)-1-(2,6-dichlorophenyl)non-1-en-3-one
    • (1E)-1-(2,6-Dichlorophenyl)-1-nonen-3-one
    • 1-Nonen-3-one, 1-(2,6-dichlorophenyl)-
    • AC1NTAO4
    • NSC140784
    • NSC-140784
    • GKKMIUKJDMJAJD-ZHACJKMWSA-N
    • 51469-51-3
    • (1E)-1-(2,6-Dichlorophenyl)-1-nonen-3-one #
    • Inchi: 1S/C15H18Cl2O/c1-2-3-4-5-7-12(18)10-11-13-14(16)8-6-9-15(13)17/h6,8-11H,2-5,7H2,1H3/b11-10+
    • InChI Key: GKKMIUKJDMJAJD-ZHACJKMWSA-N
    • SMILES: ClC1C=CC=C(C=1/C=C/C(CCCCCC)=O)Cl

Computed Properties

  • Exact Mass: 284.07364
  • Monoisotopic Mass: 284.0734706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 5.54610
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